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Compound of Interest

Compound Name: ERD-3111

cat. No.: B12386981

ERD-3111 Technical Support Center

This technical support center provides researchers, scientists, and drug development
professionals with essential information regarding the stability and storage of ERD-3111, a
potent and orally active PROTAC ERa degrader. Adherence to these guidelines is critical for
ensuring the compound's integrity and obtaining reliable experimental results.

Frequently Asked Questions (FAQS)

Q1: What is the recommended storage temperature for ERD-31117

Al: The optimal storage conditions for ERD-3111 depend on whether it is in solid form or in
solution. For long-term stability, the powdered form should be stored at -20°C.[1][2]

Q2: How should | store ERD-3111 once it is dissolved in a solvent?

A2: Once dissolved, it is recommended to aliquot the solution and store it at -80°C to prevent
degradation from repeated freeze-thaw cycles.[3] Some suppliers suggest that storage at
-20°C for shorter periods (up to one month) is also acceptable, provided the solution is
protected from light and stored under a nitrogen atmosphere.[2][3]

Q3: What is the shelf life of ERD-31117

A3: In its powdered form, ERD-3111 is stable for over three years when stored correctly at
-20°C.[2] In solvent, the stability is reduced. At -80°C, the solution is stable for up to 6 months,
while at -20°C, it should be used within one month.[3]
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Q4: What solvents are recommended for dissolving ERD-31117

A4: DMSO is a commonly used solvent for creating stock solutions of ERD-3111.[3] For in vivo
studies, co-solvents such as PEG300, PEG400, Tween 80, and corn oil may be used in the
formulation.[1]

Q5: Is ERD-3111 sensitive to light?

A5: Yes, solutions of ERD-3111 should be protected from light to ensure stability.[3]
Troubleshooting Guide

Issue 1: 1 am observing reduced activity of ERD-3111 in my experiments.

» Possible Cause 1: Improper Storage. Verify that the compound (both powder and solution)
has been stored at the recommended temperatures and protected from light.[1][2][3]
Repeated freeze-thaw cycles of stock solutions can lead to degradation and loss of activity.

[3]

o Possible Cause 2: Solution Instability. Ensure that stock solutions are used within the
recommended timeframe (6 months at -80°C, 1 month at -20°C).[3]

e Troubleshooting Steps:
o Prepare fresh stock solutions from the powdered form.
o Aliquot the new stock solution into single-use volumes to avoid freeze-thaw cycles.
o Always use solutions within the recommended stability window.

Issue 2: My ERD-3111 solution appears cloudy or has precipitated.

e Possible Cause 1: Low Solubility in Aqueous Buffers. ERD-3111 is a hydrophobic molecule.
Diluting a DMSO stock solution directly into aqueous media can cause it to precipitate.

» Possible Cause 2: Solvent Evaporation. If the storage container is not sealed properly,
solvent evaporation can increase the concentration and lead to precipitation.
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e Troubleshooting Steps:

o When preparing working solutions in aqueous buffers, consider the use of a surfactant or
co-solvent to improve solubility.

o Ensure that storage vials are sealed tightly.

o If precipitation is observed, gentle warming and vortexing may help to redissolve the
compound. However, if it persists, it is best to prepare a fresh solution.

Quantitative Data Summary

Parameter Powdered Form In Solvent
Storage Temperature -20°C[1][2] -80°C or -20°C[3]
) 6 months at -80°C; 1 month at
Shelf Life > 3 years[2]
-20°C[3]
_ , Not specified, but good )
Protection from Light ) Required[3]
practice
Not specified, but good )
Inert Atmosphere Recommended (Nitrogen)[3]

practice

Experimental Protocols

Protocol 1: Preparation of ERD-3111 Stock Solution

o Allow the vial of powdered ERD-3111 to equilibrate to room temperature before opening to
prevent condensation.

o Add the appropriate volume of DMSO to the vial to achieve the desired stock concentration
(e.g., 10 mM or 100 mg/mL).[3]

» Vortex the solution until the compound is completely dissolved. Gentle warming or sonication
may be used if necessary.

¢ Aliquot the stock solution into single-use, light-protected vials.
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» Store the aliquots at -80°C for long-term use or -20°C for short-term use.[3]
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Caption: Mechanism of action for ERD-3111 as a PROTAC, leading to the degradation of ERa.
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Caption: Decision tree for the proper storage of ERD-3111 based on its form and intended use
duration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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